Cas no 161510-80-1 (9,13-Epoxy-1H,9H-diindolo[1,2,3-gh:3',2',1'-lm]pyrrolo[3,4-j][1,7]benzodiazonin-1-one, 2,3,10,11,12,13-hexahydro-10-methoxy-2,9-dimethyl-11-(methylamino)-, (9S,10R,11R,13R)-)

9,13-Epoxy-1H,9H-diindolo[1,2,3-gh:3',2',1'-lm]pyrrolo[3,4-j][1,7]benzodiazonin-1-one, 2,3,10,11,12,13-hexahydro-10-methoxy-2,9-dimethyl-11-(methylamino)-, (9S,10R,11R,13R)- structure
161510-80-1 structure
Product Name:9,13-Epoxy-1H,9H-diindolo[1,2,3-gh:3',2',1'-lm]pyrrolo[3,4-j][1,7]benzodiazonin-1-one, 2,3,10,11,12,13-hexahydro-10-methoxy-2,9-dimethyl-11-(methylamino)-, (9S,10R,11R,13R)-
CAS No:161510-80-1
MF:C29H28N4O3
MW:480.557626724243
CID:152143
PubChem ID:9956829
Update Time:2024-03-01

9,13-Epoxy-1H,9H-diindolo[1,2,3-gh:3',2',1'-lm]pyrrolo[3,4-j][1,7]benzodiazonin-1-one, 2,3,10,11,12,13-hexahydro-10-methoxy-2,9-dimethyl-11-(methylamino)-, (9S,10R,11R,13R)- Chemical and Physical Properties

Names and Identifiers

    • 9,13-Epoxy-1H,9H-diindolo[1,2,3-gh:3',2',1'-lm]pyrrolo[3,4-j][1,7]benzodiazonin-1-one,2,3,10,11,12,13-hexahydro-10-methoxy-2,9-dimethyl-11-(methylamino)-,(9S,10R,11R,13R)-
    • KT-6352
    • 9,13-Epoxy-1H,9H-diindolo[1,2,3-gh:3',2',1'-lm]pyrrolo[3,4-j][1,7]benzodiazonin-1-one,2,3,10,11,12,13-hexahydro-10-methoxy-2,
    • 9,13-Epoxy-1H,9H-diindolo[1,2,3-gh:3',2',1'-lm]pyrrolo[3,4-j][1,7]benzodiazonin-1-one, 2,3,10,11,12,13-hexahydro-10-methoxy-2,9-dimethyl-11-(methylamino)-, (9S,10R,11R,13R)-
    • Inchi: 1S/C29H28N4O3/c1-29-27(35-4)18(30-2)13-21(36-29)32-19-11-7-5-9-15(19)23-24-17(14-31(3)28(24)34)22-16-10-6-8-12-20(16)33(29)26(22)25(23)32/h5-12,18,21,27,30H,13-14H2,1-4H3/t18-,21-,27-,29+/m1/s1
    • InChI Key: PVXGNNSVPKEBLM-ZTUXULFESA-N
    • SMILES: O1[C@@H]2C[C@H]([C@H]([C@@]1(C)N1C3C=CC=CC=3C3=C4CN(C)C(C4=C4C5C=CC=CC=5N2C4=C13)=O)OC)NC

Computed Properties

  • Exact Mass: 480.21614077g/mol
  • Monoisotopic Mass: 480.21614077g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 2
  • Complexity: 932
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 60.7Ų
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.